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Compound of Interest

Compound Name: Methacrolein

Cat. No.: B123484 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for managing the high volatility of methacrolein during experimental procedures.

Section 1: Properties of Methacrolein
Understanding the physical and chemical properties of methacrolein is critical to controlling its

volatility.
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Property Value Source

Molecular Formula C₄H₆O [1]

Molecular Weight 70.09 g/mol [1][2]

Appearance
Clear, colorless to light yellow

liquid
[1][3][4]

Odor Pungent, acrid [1]

Boiling Point 68-70 °C (154-158 °F) [5]

Melting Point -81 °C (-114 °F) [1][3]

Vapor Pressure
121 mmHg at 20 °C 155

mmHg at 25 °C
[3][2]

Vapor Density 2.4 (Air = 1) [2][3]

Water Solubility 6 g/100 mL at 20 °C [3]

Flash Point -15 °C (5 °F) [3]

Storage Temperature
2-8 °C (Refrigerator) or in

freezer
[3][6][7]

Section 2: Frequently Asked Questions (FAQs)
Q1: What makes methacrolein so volatile?

A1: Methacrolein's high volatility is due to its low boiling point of 68-70°C and high vapor

pressure, which is 155 mm Hg at 25°C.[1][2] This combination of properties means it readily

evaporates at room temperature.

Q2: What are the primary risks associated with methacrolein's volatility?

A2: The primary risks are:

Exposure Hazard: Inhalation of the volatile, toxic fumes can occur.[2][8] Methacrolein is

highly irritating to the eyes, nose, throat, and lungs.[4][9]
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Fire and Explosion Hazard: As a highly flammable liquid with a flash point of -15°C, its

vapors can form explosive mixtures with air and may travel to a distant ignition source.[3][6]

[10]

Experimental Inaccuracy: Uncontrolled evaporation leads to a significant loss of the

compound, causing inaccuracies in solution concentrations and inconsistent experimental

results.

Q3: How should I properly store methacrolein to minimize evaporation?

A3: To minimize evaporation and degradation, store methacrolein in a tightly sealed container

in a refrigerator at 2-8°C or a freezer.[3][7] It is also sensitive to light and air, so storage in a

dark place under an inert atmosphere (like nitrogen) is recommended.[2][6][8][11]

Methacrolein is often supplied with a stabilizer, such as hydroquinone, to prevent hazardous

polymerization, and inhibitor levels should be maintained.[7][10][11]

Q4: What are the ideal conditions for handling methacrolein?

A4: Always handle methacrolein in a well-ventilated chemical fume hood.[7][11] To minimize

volatility, perform manipulations at reduced temperatures by using an ice bath to cool the stock

vial and solvents. Use appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat.[6] Ensure all equipment is grounded to prevent static discharge,

which could ignite the flammable vapors.[7][8][11]

Q5: How can I accurately prepare a standard solution given its volatility?

A5: Accurate preparation requires minimizing evaporative losses. This can be achieved by pre-

chilling the solvent and all glassware on ice, using a gas-tight syringe for all transfers, and

keeping containers sealed whenever possible. Work swiftly and efficiently within a chemical

fume hood. For detailed instructions, refer to the protocol in Section 4.

Q6: What should I do in case of a spill?

A6: In the event of a spill, evacuate non-essential personnel from the area.[6] Ensure adequate

ventilation and remove all sources of ignition.[6][7] Wearing appropriate PPE, absorb the spill

with an inert material (e.g., vermiculite, dry sand) and place it in a sealed container for disposal.

[7][11] Do not allow the product to enter drains.[6][10]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://m.molbase.com/moldata/25283.html
https://www.chemicalbook.com/msds/methacrolein.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43124~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:22:23~~Methacrolein~~
https://www.benchchem.com/product/b123484?utm_src=pdf-body
https://www.benchchem.com/product/b123484?utm_src=pdf-body
https://m.molbase.com/moldata/25283.html
https://www.fishersci.com/store/msds?partNumber=AA43124AA&productDescription=METHACROLEIN+96+STAB.+W+CA+5ML&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Methacrolein
https://www.chemicalbook.com/msds/methacrolein.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB6168146_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC196501000&countryCode=US&language=en
https://www.benchchem.com/product/b123484?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA43124AA&productDescription=METHACROLEIN+96+STAB.+W+CA+5ML&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43124~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:22:23~~Methacrolein~~
https://www.fishersci.com/store/msds?partNumber=AC196501000&countryCode=US&language=en
https://www.benchchem.com/product/b123484?utm_src=pdf-body
https://www.benchchem.com/product/b123484?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA43124AA&productDescription=METHACROLEIN+96+STAB.+W+CA+5ML&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC196501000&countryCode=US&language=en
https://www.chemicalbook.com/msds/methacrolein.pdf
https://www.fishersci.com/store/msds?partNumber=AA43124AA&productDescription=METHACROLEIN+96+STAB.+W+CA+5ML&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB6168146_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC196501000&countryCode=US&language=en
https://www.chemicalbook.com/msds/methacrolein.pdf
https://www.chemicalbook.com/msds/methacrolein.pdf
https://www.fishersci.com/store/msds?partNumber=AA43124AA&productDescription=METHACROLEIN+96+STAB.+W+CA+5ML&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA43124AA&productDescription=METHACROLEIN+96+STAB.+W+CA+5ML&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC196501000&countryCode=US&language=en
https://www.chemicalbook.com/msds/methacrolein.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA43124~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2022:22:23~~Methacrolein~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 3: Troubleshooting Guide
Issue

Potential Cause (Related
to Volatility)

Recommended Solution

Inconsistent or Non-

Reproducible Experimental

Results

Loss of methacrolein due to

evaporation from stock

solutions, standards, or during

sample handling and dilutions.

Prepare fresh stock solutions

and standards daily. Store all

solutions in tightly sealed vials

with minimal headspace. Use

chilled solvents and glassware.

Keep vials on ice during the

experiment.

Strong Chemical Odor

Detected in the Laboratory

Inadequate containment of

methacrolein vapors. This

could be due to improper

sealing of containers, working

outside a fume hood, or a spill.

Immediately ensure all

containers are tightly sealed.

Verify that the chemical fume

hood is functioning correctly. If

a spill is suspected, follow

established spill cleanup

procedures. Review handling

procedures with all lab

personnel.

Difficulty Maintaining a

Constant Concentration in

Solution

Continuous evaporation from

the solution, especially in open

or frequently accessed

containers. The rate of

evaporation can change with

temperature fluctuations.

Use vials with PTFE-lined

septa for sample storage and

analysis. Minimize the number

of times the primary stock

solution is opened. Prepare

smaller aliquots for daily use to

preserve the integrity of the

main stock.

Section 4: Experimental Protocol
Protocol: Preparation of a 100 mM Methacrolein Stock Solution in Methanol

This protocol is designed to minimize the loss of methacrolein due to volatility.

Materials:
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Methacrolein (stabilized)

Anhydrous Methanol (HPLC grade)

Ice bucket

2 mL amber glass vials with PTFE-lined screw caps

Gas-tight microliter syringe

Micropipettes and tips

Vortex mixer

Methodology:

Preparation of Workspace:

Perform all steps within a certified chemical fume hood.

Place methanol, vials, syringe, and pipette tips in an ice bucket to pre-chill for at least 20

minutes.

Place the sealed methacrolein vial in the ice bucket.

Solvent Dispensing:

Using a pre-chilled pipette, add 950 µL of chilled methanol to a pre-chilled 2 mL amber

vial.

Immediately cap the vial to prevent solvent evaporation and contamination.

Methacrolein Transfer:

Uncap the methacrolein vial. Using a pre-chilled gas-tight syringe, carefully withdraw the

required volume of methacrolein. (For a 100 mM solution, this will be approximately 7.2

µL, but should be calculated precisely based on the purity and density of the specific lot:
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Volume (µL) = (Desired Molarity * Final Volume (mL) * Molecular Weight) / (Density (g/mL)

* Purity)).

Dispense the methacrolein directly into the methanol below the solvent surface to

minimize volatilization.

Finalization and Storage:

Immediately cap the vial tightly.

Vortex the solution for 10 seconds to ensure homogeneity.

Label the vial clearly with the compound name, concentration, solvent, and date of

preparation.

Wrap the cap with parafilm for an extra seal.

Store the stock solution at 2-8°C in the dark. For long-term storage, aliquoting and

freezing is recommended.

Concentration Verification (Recommended):

The concentration of the prepared stock solution should be verified using an appropriate

analytical method, such as GC-MS or UV-Vis spectroscopy, by comparing it to a freshly

prepared calibration curve.

Section 5: Visual Guides
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Inconsistent Results or
Strong Odor Observed

Are containers properly sealed
and stored (2-8°C, dark)?

Was the experiment performed
in a fume hood with
chilled materials?

Yes
Action: Securely seal all containers.

Use parafilm. Store correctly.

No

Were solutions prepared fresh
using a gas-tight syringe?

Yes
Action: Revise protocol to include

all steps under a fume hood
with proper cooling.

No

Action: Discard old solutions.
Prepare fresh standards following

the correct protocol.

No

Problem Resolved:
Continue Experiment

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for methacrolein volatility issues.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b123484?utm_src=pdf-body-img
https://www.benchchem.com/product/b123484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommended Experimental Setup for Handling Methacrolein

Chemical Fume Hood

Ice Bath Sealed Stock Vial
(in ice bath)

Gas-Tight Syringe

1. Withdraw

Sealed Solvent Vial
(in ice bath)

Preparation Vial
(in ice bath)

Solvent added first

2. Dispense below surface

Sealed Waste
Container

Researcher
(with PPE)

Performs all actions
within the hood

Click to download full resolution via product page

Caption: Diagram of a safe experimental setup for handling volatile methacrolein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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